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Compound of Interest

Compound Name: Tributylsulfonium iodide

Cat. No.: B102552

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for
Tributylsulfonium iodide. Due to the limited availability of a comprehensive Safety Data
Sheet (SDS) specifically for Tributylsulfonium iodide, this document supplements available
data with information from the closely related and well-documented compound,
Trimethylsulfonium iodide. All information derived from the latter will be clearly indicated. This
guide is intended to provide a thorough understanding of the potential hazards and to establish
safe laboratory practices.

Chemical and Physical Properties

Tributylsulfonium iodide is a sulfonium salt that is important in various chemical syntheses.
Understanding its physical and chemical properties is fundamental to its safe handling.
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Trimethylsulfonium lodide

Property Tributylsulfonium lodide .

(for comparison)
Molecular Formula C12H27IS[1] CsHolS
Molecular Weight 330.31 g/mol [1] 204.07 g/mol

White to orange to green ) )
Appearance Off-white solid
powder or crystals[1]

Melting Point 93 °C[1] 215-220°C
Solubility Soluble in methanol[1] Soluble in water
Odor Not specified Odorless

Hazard Identification and GHS Classification

Tributylsulfonium iodide is classified as a hazardous substance. The following table
summarizes its GHS classification.

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Data for Tributylsulfonium lodide from ECHA C&L Inventory.

For comparison, Trimethylsulfonium iodide is also classified with H335: May cause respiratory
irritation.

Toxicological Information

Detailed toxicological data for Tributylsulfonium iodide is not readily available. The primary
hazards are skin and eye irritation. The following data for Trimethylsulfonium iodide is provided
for context and to emphasize the need for caution.
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Route of Exposure Species Toxicity Value
Intravenous Mouse LD50: 180 mg/kg
Intraperitoneal Mouse LD50: 900 mg/kg

Data for Trimethylsulfonium lodide.

Chronic exposure to iodides may lead to "iodism," characterized by a range of symptoms
including skin rashes, headache, and respiratory irritation.

Experimental Protocols for Safe Handling

Safe handling of Tributylsulfonium iodide requires strict adherence to established laboratory
safety protocols. The following are generalized experimental procedures that should be
adapted to specific laboratory conditions.

Protocol 4.1: General Handling and Dispensing
o Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.

o Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical safety
goggles.

» Dispensing:
o Use a clean, dry spatula to transfer the solid material.
o Avoid generating dust. If dust is unavoidable, use a respirator with a particulate filter.
o Close the container tightly after use to prevent absorption of moisture.

e Cleaning: Clean any spills immediately. For minor spills, sweep up the solid material and
place it in a designated waste container.

Protocol 4.2: Solution Preparation
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» Solvent Selection: Use a compatible solvent as determined by the experimental procedure
(e.g., methanol).

¢ Dissolution:

o Add the solvent to the vessel first, then slowly add the Tributylsulfonium iodide while
stirring.

o If heating is required, use a water bath or heating mantle with temperature control. Avoid
open flames.

o Storage: Store solutions in clearly labeled, sealed containers.

Emergency Procedures

5.1 First Aid Measures

Exposure Route First Aid Procedure

Immediately flush skin with plenty of water for at
) least 15 minutes. Remove contaminated
Skin Contact . . o
clothing. Seek medical attention if irritation

persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ) ) ) ] )

eyelids occasionally. Seek immediate medical

attention.

Move to fresh air. If not breathing, give artificial
Inhalation respiration. If breathing is difficult, give oxygen.

Seek medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion , _ _ _
mouth with water. Seek immediate medical

attention.

Generalized first aid procedures based on available safety data for sulfonium salts.
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5.2 Fire Fighting Measures

Aspect Procedure

Use water spray, dry chemical, carbon dioxide,

Suitable Extinguishing Media )
or alcohol-resistant foam.

Thermal decomposition may produce toxic
Specific Hazards fumes of carbon monoxide, carbon dioxide,

sulfur oxides, and hydrogen iodide.

Wear self-contained breathing apparatus

Protective Equipment )
(SCBA) and full protective gear.

Generalized firefighting procedures based on available safety data for sulfonium salts.
5.3 Accidental Release Measures

e Evacuate: Evacuate the area of all non-essential personnel.

¢ Ventilate: Ensure adequate ventilation.

e Containment:

o For solid spills, carefully sweep up the material to avoid creating dust and place it in a
suitable, labeled container for disposal.

o For solution spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.

e Cleaning: Clean the spill area thoroughly with a suitable solvent and then with soap and

water.
» Personal Protection: Wear appropriate PPE, including a respirator if dust is present.

Visualized Workflows and Pathways

The following diagrams illustrate key safety and handling workflows for Tributylsulfonium
iodide.
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Safe Handling Workflow for Tributylsulfonium lodide

Preparation

Receive Chemical

Y

Inspect Container

Y

Store in a Cool, Dry, Well-Ventilated Area

Handling
\

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Y

Work in Fume Hood

Y

Weigh/Dispense

Y

Perform Reaction

Cleanup % Disposal

Decontaminate Glassware

Y

Dispose of Waste
(Follow Regulations)

Y

Clean Work Area

Y

Remove PPE
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Emergency Response Protocol

Spill or Exposure Occurs

Assess Severity

Exposure

Minor Spill Major Spill Personal Exposure

Evacuate Immediate Area . Evacuate Lab : Remove Contaminated Clothing
Don PPE : . Alert Supervisor N Flush Affected Area
Contain & Clean Up o Contact EHS o Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Tributylsulfonium lodide: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102552#safety-and-handling-precautions-for-
tributylsulfonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b102552#safety-and-handling-precautions-for-tributylsulfonium-iodide
https://www.benchchem.com/product/b102552#safety-and-handling-precautions-for-tributylsulfonium-iodide
https://www.benchchem.com/product/b102552#safety-and-handling-precautions-for-tributylsulfonium-iodide
https://www.benchchem.com/product/b102552#safety-and-handling-precautions-for-tributylsulfonium-iodide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b102552?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

